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Compound of Interest

Compound Name: Ethyl 6-hydroxyoctanoate

Cat. No.: B15334030

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the 13C Nuclear Magnetic
Resonance (NMR) data for ethyl 6-hydroxyhexanoate. The information is tailored for
professionals in research and development who require detailed spectral information and
experimental context.

Introduction

Ethyl 6-hydroxyhexanoate is a bifunctional organic molecule containing both a hydroxyl and an
ethyl ester functional group. This structure makes it a valuable building block in the synthesis of
various polymers, fragrances, and pharmaceutical intermediates. Accurate characterization of
this compound is crucial, and 3C NMR spectroscopy is a primary analytical technique for
confirming its structure and purity. This guide presents the 3C NMR data, a detailed
experimental protocol for its acquisition, and a structural visualization to aid in spectral
assignment.

Chemical Structure and Carbon Numbering

The chemical structure of ethyl 6-hydroxyhexanoate is presented below, with each carbon atom
systematically numbered to facilitate the assignment of 3C NMR signals.
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 To cite this document: BenchChem. [Technical Guide: 13C NMR Spectroscopy of Ethyl 6-
Hydroxyhexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15334030#13c-nmr-data-for-ethyl-6-
hydroxyhexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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